Cas no 3029-32-1 (6,13-Pentacenequinone)

• Product Name: 6,13-Pentacenequinone
• CAS No: 3029-32-1
• Molecular Formula: C₂₂H₁₂O₂
• Molecular Weight: 308.32948
• MDL: MFCD00003709
• CID: 43711
• PubChem ID: 24854833

6,13-Pentacenequinone Properties

Names and Identifiers

• Pentacene-6,13-dione
• 6,13-Pentacenedione
• 6,13-Pentacenequinone
• pentacen-6,13-dione
• pentacene-6,13-quinone
• pentacenequinone
• UFCVADNIXDUEFZ-UHFFFAOYSA-
• InChI=1/C22H12O2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
• pentacene-6,13-dione
• C22H12O2
• DTXSID60184375
• 6,13-Pentacenequinone, 99%
• 4-Pentylphenyltrans,trans-4-propyl-1,1-bicyclohexyl-4-carboxylate
• CS-W014529
• 6,13-pentacenediquinone pentacenedione
• 3029-32-1
• MFCD00003709
• AS-30041
• SCHEMBL354514
• FT-0620834
• AKOS003615541
• Pentacene-6,13-dione;613-pentacenediquinone pentacenedione
• J-017888
• SY004565
• P1685
• DB-047749

• MDL： MFCD00003709
• InChIKey： UFCVADNIXDUEFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H12O2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
• SMILES： C1=CC2=CC3=C(C=C2C=C1)C(=O)C4=C(C=C5C=CC=CC5=C4)C3=O

Computed Properties

• Exact Mass: 308.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 308.083729621g/mol
• Heavy Atom Count: 24
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 4.76840
• PSA: 34.14000
• Refractive Index: 1.5344 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 557.5℃ at 760 mmHg
• Melting Point: 394°C(lit.)
• Flash Point: 204.1℃
• Color/Form: Not available
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water.
• Density: 1.2343 (rough estimate)

6,13-Pentacenequinone Security Information

• Symbol:
• RTECS：JN1000000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26; S37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

6,13-Pentacenequinone Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone